Cas no 89860-29-7 (2-Octanone, 4-(2-pyridinyl)-)

• Product Name: 2-Octanone, 4-(2-pyridinyl)-
• CAS No: 89860-29-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 587007
• PubChem ID: 13172046
• Update Time: 2025-04-19

2-Octanone, 4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 4-(2-pyridinyl)-
• 4-pyridin-2-yloctan-2-one
• 4-(PYRIDIN-2-YL)OCTAN-2-ONE
• 89860-29-7
• DTXSID90524563

• Inchi： 1S/C13H19NO/c1-3-4-7-12(10-11(2)15)13-8-5-6-9-14-13/h5-6,8-9,12H,3-4,7,10H2,1-2H3
• InChI Key： NNIXVGPAEOAVCY-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C1C=CC=CN=1)CCCC

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų